Cas no 1510965-58-8 (1-(1,2-oxazol-3-yl)cyclopropylmethanamine)

• Product Name: 1-(1,2-oxazol-3-yl)cyclopropylmethanamine
• CAS No: 1510965-58-8
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6039705
• PubChem ID: 82593944
• Update Time: 2025-05-25

1-(1,2-oxazol-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1,2-oxazol-3-yl)cyclopropylmethanamine
• 1-[1-(1,2-oxazol-3-yl)cyclopropyl]methanamine hydrochloride
• Cyclopropanemethanamine, 1-(3-isoxazolyl)-
• 1510965-58-8
• EN300-1808270
• [1-(1,2-oxazol-3-yl)cyclopropyl]methanamine

• Inchi： 1S/C7H10N2O/c8-5-7(2-3-7)6-1-4-10-9-6/h1,4H,2-3,5,8H2
• InChI Key： DCRPRZCTJBNXFY-UHFFFAOYSA-N
• SMILES： C1(C2C=CON=2)(CN)CC1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 255.7±13.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles Cyclopropylisoxazoles

Additional information on 1-(1,2-oxazol-3-yl)cyclopropylmethanamine

1-(1,2-Oxazol-3-yl)cyclopropylmethanamine (CAS No. 1510965-58-8): A Comprehensive Overview

1-(1,2-Oxazol-3-yl)cyclopropylmethanamine (CAS No. 1510965-58-8) is a structurally unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its oxazole ring fused with a cyclopropane moiety, which contributes to its distinctive chemical properties. The oxazole ring, a five-membered heterocyclic structure containing one oxygen and one nitrogen atom, is a common motif in many bioactive compounds. The cyclopropane group, on the other hand, introduces strain and reactivity that can be exploited in various chemical reactions and applications.

Recent studies have highlighted the potential of 1-(1,2-Oxazol-3-yl)cyclopropylmethanamine as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics and anticancer agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms. This finding underscores its importance in drug discovery pipelines.

The synthesis of 1-(1,2-Oxazol-3-yl)cyclopropylmethanamine involves a multi-step process that typically begins with the preparation of the oxazole ring. This is followed by the incorporation of the cyclopropane group through either thermal or catalytic methods. The reaction conditions are critical to ensure high yields and purity of the final product. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction efficiency, as reported in *Green Chemistry*.

In terms of physical properties, 1-(1,2-Oxazol-3-yl)cyclopropylmethanamine is a crystalline solid with a melting point of approximately 200°C. Its solubility in common organic solvents like dichloromethane and acetonitrile makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are essential for its characterization and quality control during manufacturing processes.

One of the most promising applications of this compound lies in its ability to act as a building block for more complex molecules. For example, it has been used as an intermediate in the synthesis of peptide analogs and heterocyclic frameworks. A recent study in *Organic Letters* described how this compound can be transformed into bioisosteric replacements for traditional drug scaffolds, offering improved pharmacokinetic profiles.

From an environmental perspective, the synthesis and handling of 1-(1,2-Oxazol-3-yl)cyclopropylmethanamine must adhere to strict safety protocols to minimize ecological impact. Its biodegradability and toxicity profiles are currently under investigation to ensure sustainable practices in its production and use.

In conclusion, 1-(1,2-Oxazol-3-yl)cyclopropylmethanamine (CAS No. 1510965-58-8) represents a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for further research and development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly significant role in advancing chemical science and therapeutic innovation.